4-Cyclopropoxy-5-nitropyridin-3-amine

• Molecular Formula: C8H9N3O3
• Molecular Weight: 195.18 g/mol
• IUPAC Name: 4-cyclopropyloxy-5-nitropyridin-3-amine
• InChI: InChI=1S/C8H9N3O3/c9-6-3-10-4-7(11(12)13)8(6)14-5-1-2-5/h3-5H,1-2,9H2
• InChI Key: DDRVWPWQFOAPJY-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C=NC=C2N)[N+](=O)[O-]

Description

4-Cyclopropoxy-5-nitropyridin-3-amine is a pyridine derivative featuring a cyclopropoxy substituent at position 4, a nitro group at position 5, and an amine group at position 3. Its molecular formula is C₈H₉N₃O₃, with a molecular weight of 195.18 g/mol. Structural characterization of such compounds typically employs crystallographic tools like SHELXL or visualization software such as ORTEP-3 .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Cyclopropoxy-5-nitropyridin-3-amine typically involves the nitration of pyridine derivatives followed by substitution reactions. One common method involves the reaction of pyridine N-oxide with fuming nitric acid and concentrated sulfuric acid to form 4-nitropyridine N-oxide. This intermediate is then reacted with phosphorus trichloride to yield 4-nitropyridine

Industrial Production Methods

Industrial production of 4-Cyclopropoxy-5-nitropyridin-3-amine may involve continuous flow synthesis techniques to ensure high yield and selectivity. Continuous flow systems offer advantages such as efficient mixing, precise temperature control, and safe handling of reactive intermediates .

Chemical Reactions Analysis

Types of Reactions

4-Cyclopropoxy-5-nitropyridin-3-amine undergoes various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amino group using reducing agents like hydrazine hydrate.

Substitution: The nitro group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Hydrazine hydrate is commonly used for the reduction of the nitro group to an amino group.

Substitution: Reagents such as ammonia and amines are used for nucleophilic substitution reactions.

Major Products Formed

Reduction: The reduction of the nitro group results in the formation of 3-aminopyridine derivatives.

Substitution: Substitution reactions yield various 4-substituted-2-alkylamino-5-nitropyridines.

Scientific Research Applications

4-Cyclopropoxy-5-nitropyridin-3-amine is utilized in several scientific research fields:

Chemistry: It serves as a building block for the synthesis of more complex organic molecules.

Biology: The compound is used in the study of biological pathways and enzyme interactions.

Medicine: It is investigated for its potential therapeutic applications, including as a precursor for drug development.

Industry: The compound is used in the production of agrochemicals and other industrial chemicals.

Mechanism of Action

The mechanism of action of 4-Cyclopropoxy-5-nitropyridin-3-amine involves its interaction with specific molecular targets and pathways. The nitro group can undergo reduction to form an amino group, which can then participate in various biochemical reactions. The compound’s unique structure allows it to interact with enzymes and receptors, influencing biological processes .

Comparison with Similar Compounds

Structural and Electronic Differences

The following table summarizes key properties of 4-Cyclopropoxy-5-nitropyridin-3-amine compared to two related compounds: 3-Chloro-5-nitropyridine-4-amine (a pyridine analog) and 1-Cyclopropylpyrrolidin-3-amine (a pyrrolidine derivative).

Property	4-Cyclopropoxy-5-nitropyridin-3-amine	3-Chloro-5-nitropyridine-4-amine	1-Cyclopropylpyrrolidin-3-amine
Molecular Formula	C₈H₉N₃O₃	C₅H₄ClN₃O₂	C₇H₁₄N₂
Molecular Weight	195.18 g/mol	173.56 g/mol	126.20 g/mol
Core Structure	Pyridine ring	Pyridine ring	Pyrrolidine ring
Substituents	4-cyclopropoxy, 5-nitro, 3-amine	3-chloro, 5-nitro, 4-amine	Cyclopropyl (pyrrolidine backbone), 3-amine
Electronic Effects	Moderate electron donation (cyclopropoxy), strong electron withdrawal (nitro)	Strong electron withdrawal (Cl, nitro)	Electron donation (amine), steric effects (cyclopropyl)
Reactivity	Steric hindrance at position 4; amine susceptible to electrophilic attack	Chloro group prone to nucleophilic substitution; nitro stabilizes ring	Amine participates in condensation reactions; cyclopropyl strain may enhance reactivity
Solubility	Moderate (polar nitro and amine groups counterbalance cyclopropoxy hydrophobicity)	Low (dominated by hydrophobic Cl and nitro)	High (smaller molecule, polar amine)
Safety Considerations	Handle with PPE (amine/nitro toxicity)	Toxic (chloro/nitro hazards)	Irritant (amine); consult physician on exposure

Key Research Findings

Substituent Effects on Reactivity :

• The cyclopropoxy group in 4-Cyclopropoxy-5-nitropyridin-3-amine offers steric protection at position 4, reducing susceptibility to substitution compared to 3-Chloro-5-nitropyridine-4-amine, where the chloro group is a prime site for nucleophilic displacement .
• The amine at position 3 in the target compound may exhibit reduced nucleophilicity due to proximity to the electron-withdrawing nitro group, whereas the amine in 1-Cyclopropylpyrrolidin-3-amine is more accessible for reactions .

Biological and Industrial Relevance :

• Pyridine derivatives like 3-Chloro-5-nitropyridine-4-amine are often intermediates in herbicide synthesis, leveraging the nitro group’s stability and chloro’s reactivity .
• Pyrrolidine analogs such as 1-Cyclopropylpyrrolidin-3-amine are explored in drug discovery for their conformational rigidity and amine functionality .

Synthetic Challenges: Introducing the cyclopropoxy group in 4-Cyclopropoxy-5-nitropyridin-3-amine requires controlled conditions (e.g., Mitsunobu reaction) to avoid ring-opening reactions, a challenge absent in chloro-substituted analogs .